7,10-Dimethyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one

• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 7,10-dimethyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one
• InChI: InChI=1S/C17H16O3/c1-9-8-19-15-10(2)16-14(7-13(9)15)11-5-3-4-6-12(11)17(18)20-16/h7-8H,3-6H2,1-2H3
• InChI Key: UIRKYEDVFNRDPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C(C3=C(C=C12)C4=C(CCCC4)C(=O)O3)C

Description

7,10-Dimethyl-1,2,3,4-tetrahydro-1benzofuro[6,5-c]isochromen-5-one is a complex organic compound with the molecular formula C17H16O3 . This compound is part of a class of chemicals known for their unique structural features, which include fused benzofuran and isochromen rings. It is often used in early discovery research due to its rare and unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7,10-Dimethyl-1,2,3,4-tetrahydro-1benzofuro[6,5-c]isochromen-5-one typically involves multi-step organic reactionsCommon reagents used in these reactions include dimethyl sulfate , sodium hydride , and various catalysts to facilitate the cyclization and methylation steps .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, it is generally produced in small quantities for research purposes. The production involves stringent reaction conditions, including controlled temperatures and pressures, to ensure the purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions::

• Oxidation: This compound can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide , leading to the formation of various oxidized derivatives.
• Reduction: Reduction reactions can be performed using sodium borohydride or lithium aluminum hydride , resulting in the reduction of specific functional groups within the molecule.
• Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups using reagents like halogens or alkylating agents .

Common Reagents and Conditions::

• Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.
• Reduction: Sodium borohydride, lithium aluminum hydride, typically in anhydrous conditions.
• Substitution: Halogens, alkylating agents, often in the presence of catalysts or under reflux conditions.

Major Products Formed: The major products formed from these reactions depend on the specific functional groups targeted. For example, oxidation may yield carboxylic acids or ketones , while reduction may produce alcohols or amines .

Scientific Research Applications

Chemistry: In chemistry, 7,10-Dimethyl-1,2,3,4-tetrahydro-1benzofuro[6,5-c]isochromen-5-one is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel compounds .

Biology and Medicine: In biological and medical research, this compound is studied for its potential pharmacological properties. Researchers investigate its interactions with biological targets to understand its potential therapeutic effects .

Industry: In the industrial sector, this compound is used in the development of specialty chemicals and materials. Its unique properties make it valuable for creating high-performance materials with specific characteristics .

Mechanism of Action

The mechanism of action of 7,10-Dimethyl-1,2,3,4-tetrahydro-1benzofuro[6,5-c]isochromen-5-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways are still under investigation, but they may include enzyme inhibition , receptor binding , and modulation of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds::

• 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone
• Naphthalene, 1,2,3,4-tetrahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S-cis)-
• Naphthalene, 1,2,3,4-tetrahydro-1,5-dimethyl-
• Naphthalene, 1,2,3,4-tetrahydro-2,7-dimethyl-

Comparison: Compared to these similar compounds, 7,10-Dimethyl-1,2,3,4-tetrahydro-1benzofuro[6,5-c]isochromen-5-one stands out due to its unique fused ring structure, which imparts distinct chemical and physical properties. This uniqueness makes it a valuable compound for research and industrial applications .